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Cat. No.: B8136419 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Hydrogen peroxide (H₂O₂) is a key reactive oxygen species (ROS) that acts as a second

messenger in a multitude of cellular signaling pathways, regulating processes from cell

proliferation and differentiation to apoptosis.[1][2][3] Its precise detection and quantification in

living cells are crucial for understanding its physiological and pathological roles. HKPerox-1 is

a highly sensitive and selective fluorescent probe designed for the detection of H₂O₂ in live

cells.[4][5] This probe offers a robust tool for researchers investigating oxidative stress and

redox signaling.

This document provides a detailed protocol for optimizing the concentration of HKPerox-1 for

confocal microscopy, ensuring a high signal-to-noise ratio while minimizing potential cytotoxicity

and artifacts.
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Property Value

Probe Name HKPerox-1

Target Analyte Hydrogen Peroxide (H₂O₂)

Excitation Wavelength (Max) 520 nm

Emission Wavelength (Max) 543 nm

Recommended Solvent Dimethylformamide (DMF)

Hydrogen Peroxide (H₂O₂) Signaling Pathway
Hydrogen peroxide is generated from various intracellular sources, including mitochondrial

respiration and NADPH oxidases (NOX). It acts as a signaling molecule primarily by oxidizing

specific cysteine residues on target proteins, such as protein tyrosine phosphatases (PTPs)

and transcription factors. This reversible oxidation can modulate kinase signaling cascades and

gene expression, influencing a wide range of cellular functions.
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Start: Seed Cells

Prepare HKPerox-1
Concentration Gradient

(e.g., 1-10 µM)

Load Cells with Probe
(30 min incubation)

Wash Cells (2-3 times)

Acquire Images
(Use Consistent Settings)

Analyze Images:
1. Quantify Mean Fluorescence Intensity
2. Assess Signal-to-Noise Ratio (SNR)

3. Check for Cytotoxicity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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